Cas no 2649078-44-2 (2-Fluoro-1-(2-isocyanatoethyl)-4-methylbenzene)

• Product Name: 2-Fluoro-1-(2-isocyanatoethyl)-4-methylbenzene
• CAS No: 2649078-44-2
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 5791608
• PubChem ID: 165714402
• Update Time: 2025-06-10

2-Fluoro-1-(2-isocyanatoethyl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(2-isocyanatoethyl)-4-methylbenzene
• EN300-1785724
• 2649078-44-2
• 2-Fluoro-1-(2-isocyanatoethyl)-4-methylbenzene

• Inchi： 1S/C10H10FNO/c1-8-2-3-9(10(11)6-8)4-5-12-7-13/h2-3,6H,4-5H2,1H3
• InChI Key： IWSLVKOVHJCZLY-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1CCN=C=O

Computed Properties

• Exact Mass: 179.074642105g/mol
• Monoisotopic Mass: 179.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.4Ų

Additional information on 2-Fluoro-1-(2-isocyanatoethyl)-4-methylbenzene

Introduction to 2-Fluoro-1-(2-isocyanatoethyl)-4-methylbenzene (CAS No. 2649078-44-2)

2-Fluoro-1-(2-isocyanatoethyl)-4-methylbenzene, identified by its CAS number 2649078-44-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of fluoroaromatics, which are widely studied for their unique electronic and steric properties, making them valuable intermediates in the synthesis of various bioactive molecules.

The structural features of 2-Fluoro-1-(2-isocyanatoethyl)-4-methylbenzene include a fluoro substituent at the 2-position of the benzene ring and an isocyanatoethyl group at the 1-position, along with a methyl group at the 4-position. These substituents contribute to its distinct reactivity and potential applications in medicinal chemistry. The presence of the isocyanato group (-NCO) makes it a versatile building block for further functionalization, enabling the synthesis of more complex molecules.

In recent years, there has been a growing interest in fluoroaromatic compounds due to their enhanced metabolic stability, improved binding affinity, and better pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atom, being highly electronegative, can modulate the electronic properties of the aromatic ring, influencing its interactions with biological targets. This has led to the exploration of 2-Fluoro-1-(2-isocyanatoethyl)-4-methylbenzene as a key intermediate in the development of novel therapeutic agents.

One of the most compelling aspects of 2-Fluoro-1-(2-isocyanatoethyl)-4-methylbenzene is its potential application in the synthesis of fluorinated heterocycles, which are known for their broad spectrum of biological activities. Researchers have leveraged this compound to develop new scaffolds for drugs targeting various diseases, including cancer, inflammation, and infectious disorders. The isocyanato group provides a reactive handle for condensation reactions with amines or alcohols, allowing for the introduction of diverse functional groups and the creation of structurally diverse libraries.

The pharmaceutical industry has been particularly interested in fluorinated compounds due to their ability to improve drug efficacy and reduce side effects. For instance, fluorine substitution has been shown to enhance the bioavailability and lipophilicity of small molecule drugs, making them more effective at lower doses. 2-Fluoro-1-(2-isocyanatoethyl)-4-methylbenzene serves as a valuable precursor in this context, enabling chemists to access novel fluorinated analogs with improved pharmacological properties.

Recent studies have also highlighted the role of 2-Fluoro-1-(2-isocyanatoethyl)-4-methylbenzene in materials science, particularly in the development of advanced polymers and coatings. The isocyanato group can undergo polymerization reactions with polyols or amines to form polyurethanes and other polymeric materials with tailored properties. These materials exhibit enhanced durability, flexibility, and chemical resistance, making them suitable for applications in automotive, aerospace, and construction industries.

The synthesis of 2-Fluoro-1-(2-isocyanatoethyl)-4-methylbenzene involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. The introduction of the isocyanato group is typically achieved through reaction with phosgene or its alternatives under controlled conditions to prevent unwanted side reactions.

In conclusion, 2-Fluoro-1-(2-isocyanatoethyl)-4-methylbenzene (CAS No. 2649078-44-2) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features make it an attractive intermediate for synthesizing fluorinated bioactive molecules and advanced polymeric materials. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in drug discovery and industrial chemistry.